N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide

• IUPAC Name: N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H16N2O3S/c1-14(2)18(16,17)11-5-3-4-10(8-11)13-12(15)9-6-7-9/h3-5,8-9H,6-7H2,1-2H3,(H,13,15)
• InChI Key: KCDUEXQTUGDUNA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)NC(=O)C2CC2
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide is a chemical compound with a unique structure that combines a cyclopropane ring with a dimethylsulfamoyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide typically involves the reaction of 3-(dimethylsulfamoyl)aniline with cyclopropanecarboxylic acid chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve stirring the reactants at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic aromatic substitution, where the dimethylsulfamoyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide involves its interaction with specific molecular targets. The dimethylsulfamoyl group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. The cyclopropane ring provides structural rigidity, enhancing the compound’s binding affinity to its targets. Pathways involved may include inhibition of enzyme activity and disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide
• N-[3-(methylsulfamoyl)phenyl]cyclopropanecarboxamide
• N-[3-(dimethylsulfamoyl)phenyl]cyclopropaneacetamide

Uniqueness

N-[3-(dimethylsulfamoyl)phenyl]cyclopropanecarboxamide is unique due to the specific positioning of the dimethylsulfamoyl group on the phenyl ring, which influences its chemical reactivity and biological activity. The presence of the cyclopropane ring also distinguishes it from other similar compounds, providing unique steric and electronic properties.